Cas no 61243-76-3 (8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7-(3,4-dimethoxyphenyl)-)

8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7-(3,4-dimethoxyphenyl)- Properties

Names and Identifiers

• 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7-(3,4-dimethoxyphenyl)-
• 7-(3,4-dimethoxyphenyl)-[1,3]dioxolo[4,5-g]chromen-8-one
• 3',4'-Dimethoxy-6,7-methylenedioxyisoflavone
• 61243-76-3
• 7-(3,4-Dimethoxyphenyl)-2H,8H-[1,3]dioxolo[4,5-g][1]benzopyran-8-one
• CHEBI:196325
• LMPK12050115
• DTXSID20616420
• +Expand

• InChIKey： CDJXBUDOGYLTOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H14O6/c1-20-13-4-3-10(5-15(13)21-2)12-8-22-14-7-17-16(23-9-24-17)6-11(14)18(12)19/h3-8H,9H2,1-2H3
• SMILES： COC1=C(C=C(C=C1)C2=COC3=CC4=C(C=C3C2=O)OCO4)OC

Computed Properties

• Exact Mass: 326.07902
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 326.07903816g/mol
• Heavy Atom Count: 24
• Complexity: 518
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.22

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Ateleia herbert smithii